molecular formula C11H19NO2Si B8618374 1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrole-2-carbaldehyde CAS No. 87954-21-0

1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrole-2-carbaldehyde

Cat. No.: B8618374
CAS No.: 87954-21-0
M. Wt: 225.36 g/mol
InChI Key: UXVAYPBPRJPHDW-UHFFFAOYSA-N
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Description

1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C11H19NO2Si and its molecular weight is 225.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

87954-21-0

Molecular Formula

C11H19NO2Si

Molecular Weight

225.36 g/mol

IUPAC Name

1-(2-trimethylsilylethoxymethyl)pyrrole-2-carbaldehyde

InChI

InChI=1S/C11H19NO2Si/c1-15(2,3)8-7-14-10-12-6-4-5-11(12)9-13/h4-6,9H,7-8,10H2,1-3H3

InChI Key

UXVAYPBPRJPHDW-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CCOCN1C=CC=C1C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1H-pyrrole-2-carbaldehyde (14.27 g) in DMF (143 mL) was added sodium hydride (60% dispersion in mineral oil, 6.6 g) at 0° C., and the mixture was stirred under argon atmosphere at 0° C. for 2 hr. To the reaction mixture was added a solution of (2-(chloromethoxy)ethyl)(trimethyl)silane (27.5 g) in DMF (20 mL), and the mixture was stirred at room temperature for 18 hr. The reaction mixture was added to water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (30 g).
Quantity
14.27 g
Type
reactant
Reaction Step One
Quantity
6.6 g
Type
reactant
Reaction Step One
Name
Quantity
143 mL
Type
solvent
Reaction Step One
Quantity
27.5 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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